Cas no 1334415-93-8 (Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate)

• Product Name: Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate
• CAS No: 1334415-93-8
• MF: C₁₂H₂₁F₂NO₃
• MW: 265.296850919724
• MDL: MFCD19686715
• CID: 4584748
• Update Time: 2025-06-08

Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate
• tert-butyl3,3-difluoro-4-(2-hydroxyethyl)piperidine-1-carboxylate-B28610
• Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate

• MDL： MFCD19686715
• Inchi： 1S/C12H21F2NO3/c1-11(2,3)18-10(17)15-6-4-9(5-7-16)12(13,14)8-15/h9,16H,4-8H2,1-3H3
• InChI Key： PFTPEHUAFYFBHE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCO)C(F)(F)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate

Comprehensive Overview of Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate (CAS No. 1334415-93-8)

Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate (CAS No. 1334415-93-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl carbamate and hydroxyethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique 3,3-difluoro substitution pattern enhances metabolic stability, making it a valuable scaffold for drug discovery. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The structural features of Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate contribute to its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the rise of AI-driven molecular design, this compound has been flagged in computational studies for its potential to improve blood-brain barrier (BBB) permeability—a critical factor in neurodegenerative disease research. Its carboxylate moiety also allows for facile derivatization, catering to the growing demand for structure-activity relationship (SAR) optimization in medicinal chemistry.

In agrochemical applications, the difluorinated piperidine core of this compound exhibits promising pesticidal activity, addressing global concerns about sustainable crop protection. Recent studies highlight its potential as a chiral building block for asymmetric synthesis, a technique gaining traction in green chemistry. The hydroxyethyl side chain further enables conjugation with other functional groups, supporting innovations in bioconjugation and prodrug strategies.

From a synthetic perspective, Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate is often synthesized via multistep organic reactions, including Boc protection and nucleophilic substitution. Its CAS No. 1334415-93-8 is frequently searched in chemical databases, reflecting its industrial relevance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to verify its purity, a key consideration for Good Manufacturing Practice (GMP) compliance.

Environmental and regulatory aspects of this compound are also under scrutiny. Its fluorine atoms raise questions about persistence in ecosystems, prompting research into biodegradable alternatives. However, its low toxicity profile in preliminary assays positions it favorably compared to traditional halogenated compounds. This duality makes it a focal point in discussions about green chemistry and regulatory compliance.

In summary, Tert-Butyl 3,3-Difluoro-4-(2-Hydroxyethyl)Piperidine-1-Carboxylate (CAS No. 1334415-93-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable structure and compatibility with cutting-edge synthetic methodologies. As research continues to uncover its potential, this compound is poised to remain a staple in high-value chemical synthesis.